Cas no 215932-88-0 ((+)-amphorogynine D)

(+)-amphorogynine D Properties

Names and Identifiers

• (+)-amphorogynine D
• (1R,6R,7aR)-6-hydroxyhexahydro-1H-pyrrolizine-1-carboxylic acid
• amphorogynine D
• 1H-Pyrrolizine-1-carboxylic acid, hexahydro-6-hydroxy-, (1R,6R,7aR)-
• 215932-88-0
• InChI=1/C8H13NO3/c10-5-3-7-6(8(11)12)1-2-9(7)4-5/h5-7,10H,1-4H2,(H,11,12)/t5-,6-,7-/m1/s
• +Expand

• InChIKey： TUHKEMPPAFZCIP-FSDSQADBSA-N
• Inchi： InChI=1S/C8H13NO3/c10-5-3-7-6(8(11)12)1-2-9(7)4-5/h5-7,10H,1-4H2,(H,11,12)/t5-,6-,7-/m1/s1
• SMILES： C1CN2CC(CC2C1C(=O)O)O

Computed Properties

• Exact Mass: 171.08954328g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 171.08954328g/mol
• Heavy Atom Count: 12
• Complexity: 207
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.8
• Topological Polar Surface Area: 60.8Ų

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Amphorogyne spicata